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Compound of Interest

Bisindolylmaleimide X
Compound Name:
hydrochloride

cat. No.: B10766975

Essential Safety and Handling Guide for
Bisindolylmaleimide XI Hydrochloride

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling Bisindolylmaleimide Xl
hydrochloride. Following these procedures is critical for ensuring laboratory safety and
experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

Bisindolylmaleimide XI hydrochloride is classified as harmful if swallowed, causing skin and
eye irritation, and potentially causing respiratory irritation.[1] It is also very toxic to aquatic life
with long-lasting effects.[2] Therefore, adherence to strict safety protocols and the use of
appropriate PPE are mandatory.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Specific Equipment

Guidelines and Rationale

Hand Protection

Nitrile gloves

Provides protection against
chemical splashes. Gloves
must be changed immediately
if contaminated or
compromised. Do not wash or

reuse disposable gloves.[3][4]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Required to prevent eye
contact from splashes of
solutions.[3][5]

Body Protection

Laboratory coat

A standard lab coat should be
worn at all times and kept
buttoned to protect skin and

personal clothing.[3][5]

Respiratory Protection

Use in a well-ventilated area or

fume hood

Handling the solid powder
requires engineering controls
like a fume hood to avoid dust
and aerosol formation.[2][6] If
ventilation is inadequate, a
respirator may be required

after a formal evaluation.[3]

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the chemical's stability and preventing

accidental exposure.

Workflow for Handling Bisindolylmaleimide XI Hydrochloride
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Caption: Operational workflow for Bisindolylmaleimide Xl hydrochloride.
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Storage Conditions

Form Storage Temperature Stability

Stable for at least 2 years.[6]
[7]

Powder -20°C

In Solvent (e.g., DMSO) -80°C Stable for up to 6 months.[2][7]

Store in a tightly sealed container in a cool, well-ventilated area, away from direct sunlight.[2][6]

Experimental Protocol: Stock Solution Preparation

A common application involves using a stock solution for cell-based assays.

Methodology for 4 mM Stock Solution

Product Form: Bisindolylmaleimide |, Hydrochloride is supplied as a powder.[8]

o Reconstitution: Before use, dissolve the powder in DMSO to create a stock solution. For
example, to make a 4 mM stock solution from 500 ug of powder (Molecular Weight: ~489.01
g/mol ), add 0.256 mL of DMSO.

e Working Concentration: For working concentrations typically in the range of 2 uM - 4 pM,
dilute the DMSO stock solution accordingly (e.g., 1:1000 to 1:2000 dilution).[8]

o Cell Treatment: Treat cells with the desired final concentration for the specified experimental
time (e.g., 30 minutes).[8]

o Storage: Store the reconstituted stock solution at 4°C for up to 6 months or at -80°C for
longer-term storage.[7] Aliquot to avoid multiple freeze-thaw cycles.[8]

Disposal Plan

Dispose of contents and containers to an approved waste disposal plant in accordance with
local, state, and federal regulations.[2]

Disposal Workflow
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Caption: Disposal plan for chemical waste and accidental spills.

Technical Data and Properties
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Property Value

CAS Number 145333-02-4[2][9][10]
Molecular Formula C28H29CIN4O2[2][7]
Molecular Weight 489.01 g/mol [2][7]
Form Solid

Color Orange-red

Solubility Data

Solvent Concentration
DMSO Soluble[10]
Methanol Soluble[10]

10 mg/mL (for Bisindolylmaleimide I, a related
Water
compound)

Biological Activity: PKC Inhibition

Bisindolylmaleimide Xl is a potent and selective inhibitor of Protein Kinase C (PKC) isoforms.[7]
[10]

PKC Isoform ICs0 Value
PKCa 9 nM[7][10][11]
PKCBI 28 nM[7][10][11]
PKCBII 31 nM[7]

PKCy 37 nM[7]

PKCe 108 nM[7][10][11]
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Mechanism of Action: Signaling Pathway

Bisindolylmaleimide Xl acts as an ATP-competitive inhibitor of PKC. By inhibiting PKC isoforms,
it can modulate major downstream signaling pathways such as the MAPK/ERK and PI3K/Akt
pathways, which are pivotal in regulating cell proliferation, differentiation, and survival.[11]

Simplified PKC Signaling Pathway Inhibition
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Caption: Inhibition of PKC by Bisindolylmaleimide XI blocks downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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